Cas no 1533663-34-1 (3-cyclobutyl-1,2-oxazole-5-carboxylic acid)

• Product Name: 3-cyclobutyl-1,2-oxazole-5-carboxylic acid
• CAS No: 1533663-34-1
• MF: C₈H₉NO₃
• MW: 167.161962270737
• CID: 5911140
• PubChem ID: 80488178
• Update Time: 2025-06-09

3-cyclobutyl-1,2-oxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-cyclobutyl-1,2-oxazole-5-carboxylic acid
• 3-Cyclobutylisoxazole-5-carboxylic acid
• 5-Isoxazolecarboxylic acid, 3-cyclobutyl-
• 1533663-34-1
• EN300-1827684
• SCHEMBL20781328
• AKOS019052112
• 3-cyclobutyl-1,2-oxazole-5-carboxylicacid
• G74104

• Inchi： 1S/C8H9NO3/c10-8(11)7-4-6(9-12-7)5-2-1-3-5/h4-5H,1-3H2,(H,10,11)
• InChI Key： NZCUAOMMUYVSRT-UHFFFAOYSA-N
• SMILES： O1C(C(O)=O)=CC(C2CCC2)=N1

Computed Properties

• Exact Mass: 167.058243149g/mol
• Monoisotopic Mass: 167.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Density: 1.351±0.06 g/cm3(Predicted)
• Boiling Point: 362.7±30.0 °C(Predicted)
• pka: 2.34±0.10(Predicted)

Additional information on 3-cyclobutyl-1,2-oxazole-5-carboxylic acid

Comprehensive Overview of 3-cyclobutyl-1,2-oxazole-5-carboxylic acid (CAS No. 1533663-34-1)

3-cyclobutyl-1,2-oxazole-5-carboxylic acid (CAS No. 1533663-34-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This heterocyclic carboxylic acid features a unique oxazole ring fused with a cyclobutyl group, making it a valuable scaffold for drug discovery and material science applications. Its molecular structure combines the rigidity of the cyclobutane ring with the electronic properties of the oxazole moiety, offering diverse reactivity for synthetic modifications.

In recent years, the demand for heterocyclic building blocks like 3-cyclobutyl-1,2-oxazole-5-carboxylic acid has surged due to their role in designing bioactive molecules. Researchers frequently search for "oxazole derivatives in drug design" or "cyclobutyl-containing pharmaceuticals," reflecting the compound's relevance in addressing modern therapeutic challenges. Its carboxylic acid functionality further enables conjugation with amines or alcohols, facilitating the development of prodrugs or polymeric materials.

The synthesis of CAS 1533663-34-1 typically involves cyclization strategies, such as the reaction of cyclobutyl nitriles with α-halo ketones, followed by oxidation to introduce the carboxylic acid group. This process aligns with the growing interest in "green chemistry approaches for heterocycles"—a trending topic in sustainable science. Analytical characterization via NMR, HPLC, and mass spectrometry confirms its high purity, critical for applications in high-throughput screening.

Beyond pharmaceuticals, 3-cyclobutyl-1,2-oxazole-5-carboxylic acid is explored in agrochemical formulations, where its structural motifs may enhance pesticide efficacy. Queries like "oxazole-based agrochemicals" or "cyclobutyl ring in crop protection" highlight industry interest. Additionally, its potential in organic electronics is under investigation, particularly for semiconductor materials, responding to searches on "heterocycles in optoelectronics."

Regulatory and safety profiles of 1533663-34-1 adhere to standard laboratory handling protocols. While not classified as hazardous, proper storage conditions (e.g., anhydrous environments) are recommended to preserve its chemical stability. The compound’s logP and pKa values, often searched in "ADME prediction tools," support its pharmacokinetic optimization in drug candidates.

In conclusion, 3-cyclobutyl-1,2-oxazole-5-carboxylic acid exemplifies the intersection of medicinal chemistry and material innovation. Its versatility addresses key scientific queries, from "small molecule therapeutics" to "functionalized heterocycles," positioning it as a pivotal compound in multidisciplinary research.